Cas no 1807023-32-0 (2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol)
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol
-
- Inchi: 1S/C8H8BrF2NO/c1-4-2-12-7(9)5(3-13)6(4)8(10)11/h2,8,13H,3H2,1H3
- InChI Key: YVXWZZWRKWCLSX-UHFFFAOYSA-N
- SMILES: BrC1C(CO)=C(C(F)F)C(C)=CN=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 170
- XLogP3: 2
- Topological Polar Surface Area: 33.1
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029059142-250mg |
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol |
1807023-32-0 | 97% | 250mg |
$988.80 | 2022-03-31 | |
| Alichem | A029059142-500mg |
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol |
1807023-32-0 | 97% | 500mg |
$1,727.80 | 2022-03-31 | |
| Alichem | A029059142-1g |
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol |
1807023-32-0 | 97% | 1g |
$2,980.00 | 2022-03-31 |
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol
Recent Advances in the Study of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol (CAS: 1807023-32-0)
2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol (CAS: 1807023-32-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.
One of the most significant advancements in the study of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol is its role in the synthesis of kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, making them promising candidates for drug development. The compound's unique structural features, including the difluoromethyl and bromo substituents, contribute to its ability to interact with kinase active sites effectively.
In addition to its applications in kinase inhibition, 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol has been investigated for its potential in agrochemical research. Studies have shown that it can serve as a precursor for the synthesis of herbicides and fungicides with improved efficacy and environmental safety profiles. The difluoromethyl group, in particular, enhances the compound's stability and bioavailability, which are crucial factors in agrochemical design.
The synthesis of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol has also seen notable progress. Recent publications describe optimized synthetic routes that improve yield and purity while reducing the use of hazardous reagents. These advancements are critical for scaling up production and ensuring the compound's availability for further research and development. One study, for example, reported a novel catalytic method that significantly reduces reaction times and waste generation.
Biological evaluations of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol and its derivatives have revealed interesting pharmacological properties. In vitro assays have demonstrated its anti-proliferative effects on certain cancer cell lines, suggesting potential applications in oncology. Furthermore, preliminary in vivo studies have shown favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These findings underscore the compound's potential as a lead structure for further optimization.
Despite these promising developments, challenges remain in the full exploitation of 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol. Issues such as regioselectivity in further functionalization and the need for more extensive toxicological studies must be addressed. Future research directions may include the exploration of new derivatives with enhanced selectivity and potency, as well as the development of greener synthetic methodologies.
In conclusion, 2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol (CAS: 1807023-32-0) represents a valuable compound in both pharmaceutical and agrochemical research. Its unique structural features and versatile applications make it a focal point for ongoing studies. The latest research highlights its potential as a building block for kinase inhibitors and agrochemicals, with promising biological activities and improved synthetic routes. Continued investigation into its properties and applications is expected to yield further breakthroughs in the field.
1807023-32-0 (2-Bromo-4-(difluoromethyl)-5-methylpyridine-3-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)